![molecular formula C13H13NO B3371210 N-methyl-2-phenoxyaniline CAS No. 640766-50-3](/img/structure/B3371210.png)
N-methyl-2-phenoxyaniline
Overview
Description
N-methyl-2-phenoxyaniline is a derivative of 2-phenoxyaniline, which is also known as 2-Aminophenyl phenyl ether . It is an organic compound with the molecular formula C12H11NO . The compound forms crystalline 2:1 (host-to-guest) inclusion complexes with β-cyclodextrin .
Molecular Structure Analysis
The molecular structure of N-methyl-2-phenoxyaniline consists of a phenyl group (C6H5) attached to an aniline group (NH2) via an oxygen atom . The ‘N-methyl’ part of the name indicates the presence of a methyl group (CH3) attached to the nitrogen atom of the aniline group .Scientific Research Applications
Anti-inflammatory Agent
“N-methyl-2-phenoxyaniline” serves as an anti-inflammatory agent that inhibits preferentially COX-2 over COX-1 . This property makes it useful in the development of drugs for treating conditions like arthritis and other inflammatory diseases.
Preparation of Sodium Primary Amide Complex
This compound is used in the preparation of sodium primary amide complex . Such complexes have potential applications in various chemical reactions and syntheses.
Synthesis of 4-methyl-2-(2-phenoxyphenyl)azo-phenol
“N-methyl-2-phenoxyaniline” is used in the synthesis of 4-methyl-2-(2-phenoxyphenyl)azo-phenol . This compound has potential applications in the dye industry.
Preparation of 2-acetoaminodiphenyl Ether
It is used in the preparation of 2-acetoaminodiphenyl ether . This compound is a key intermediate in the synthesis of various organic compounds.
Formation of Complexes with Beta-Cyclodextrin
“N-methyl-2-phenoxyaniline” is used to form complexes with beta-cyclodextrin . These complexes have potential applications in drug delivery systems, as beta-cyclodextrin can enhance the solubility and stability of drugs.
Solvent Properties
Due to its chemical structure, “N-methyl-2-phenoxyaniline” is slightly soluble in chloroform and methanol . This makes it potentially useful as a solvent in various chemical reactions and processes.
Mechanism of Action
Target of Action
This compound is a derivative of 2-phenoxyaniline , which is known to form crystalline 2:1 (host-to-guest) inclusion complexes with β-cyclodextrin . .
Mode of Action
The mode of action of N-methyl-2-phenoxyaniline is not well-documented. As a derivative of 2-phenoxyaniline, it may share some of its properties. For instance, 2-phenoxyaniline has been used in the preparation of sodium primary amide complex . .
properties
IUPAC Name |
N-methyl-2-phenoxyaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10,14H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWLMNTMQLZGMDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC=C1OC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2-phenoxyaniline |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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